Methyl 2-[(cyanomethyl)sulfamoyl]benzoate

• Molecular Formula: C10H10N2O4S
• Molecular Weight: 254.26 g/mol
• IUPAC Name: methyl 2-(cyanomethylsulfamoyl)benzoate
• InChI: InChI=1S/C10H10N2O4S/c1-16-10(13)8-4-2-3-5-9(8)17(14,15)12-7-6-11/h2-5,12H,7H2,1H3
• InChI Key: KKAJWYKXGCOBCO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1S(=O)(=O)NCC#N

Description

Methyl 2-[(cyanomethyl)sulfamoyl]benzoate is a useful research compound. Its molecular formula is C10H10N2O4S and its molecular weight is 254.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of N-cyanomethylsaccharin (276 g) in methanol (1000 ml) was added dropwise 28% sodium methoxide (145 ml) over 30 minutes at 5°-10° C. After stirring at 5°-10° C. for 1 hour, 6N HCl (ca. 230 ml) was added dropwise maintaining the temperature at 10°-15° C. The resulting crystals were collected by filtration, washed with water and dried in vacuo at 50° C. for 16 hours to give o-carbomethoxy-N-cyanomethylbenzenesulfonamide, 264 g (78.7%).